Methyl 3-hydroxy-5-(4-(methylsulfonyl)phenoxy)benzoate

• CAS RN: 752242-45-8
• Molecular Formula: C15H14O6S
• Molecular Weight: 322.3 g/mol
• IUPAC Name: methyl 3-hydroxy-5-(4-methylsulfonylphenoxy)benzoate
• InChI: InChI=1S/C15H14O6S/c1-20-15(17)10-7-11(16)9-13(8-10)21-12-3-5-14(6-4-12)22(2,18)19/h3-9,16H,1-2H3
• InChI Key: NVEUIWIHJJUPMD-UHFFFAOYSA-N
• SMILES: COC(=O)C1=CC(=CC(=C1)OC2=CC=C(C=C2)S(=O)(=O)C)O

Description

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its exact structure and the conditions under which it’s reacted. Benzoate esters, for example, can undergo hydrolysis to form carboxylic acids and alcohols. Methylsulfonyl groups can participate in various reactions, including elimination and substitution reactions.

Synthesis routes and methods I

Procedure details

Methyl 3-(phenylmethyl)oxy-5-[4-(methylsulfonyl)phenoxy]benzoate (3.50 g, 8.50 mmol) was dissolved in THF (60 mL) followed by 10% palladium on carbon (500 mg). The reaction was then placed under a hydrogen atmosphere by an evacuation-backfill technique. The reaction was then stirred vigorously for 4 h followed by filtration and evaporation which afforded the title compound as an colourless oil (2.75 g, 100%).

Synthesis routes and methods II

Procedure details

After adding 60 ml of trifluoroacetic acid to a solution of 30.9 g (84.3 mmol) of the obtained 3-(4-methanesulfonyl-phenoxy)-5-methoxymethoxy-benzoic acid methyl ester in methylene chloride (100 ml) while cooling on ice, the reaction mixture was stirred at room temperature for 4 hours. The reaction mixture was concentrated under reduced pressure, and the obtained residue was purified by silica gel column chromatography (hexane:acetic acid ethyl ester=1:1) to obtain 15.2 g of 5-hydroxy-3-(4-methanesulfonyl-phenoxy)benzoic acid methyl ester (yield: 56%) as a white solid.